1-(6-Dimethylamino-pyridin-3-yl)-ethanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(6-Dimethylamino-pyridin-3-yl)-ethanol is a pyridine derivative featuring a dimethylamino (-N(CH₃)₂) substituent at the 6-position and an ethanol (-CH₂CH₂OH) group at the 3-position of the pyridine ring.
Properties
Molecular Formula |
C9H14N2O |
|---|---|
Molecular Weight |
166.22 g/mol |
IUPAC Name |
1-[6-(dimethylamino)pyridin-3-yl]ethanol |
InChI |
InChI=1S/C9H14N2O/c1-7(12)8-4-5-9(10-6-8)11(2)3/h4-7,12H,1-3H3 |
InChI Key |
NXWBJDWQWJGXCL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CN=C(C=C1)N(C)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol typically involves the reaction of 6-dimethylaminopyridine with an appropriate ethanol derivative under controlled conditions. One common method involves the use of a Grignard reagent, where 6-dimethylaminopyridine is reacted with ethyl magnesium bromide, followed by hydrolysis to yield the desired product.
Industrial Production Methods
In an industrial setting, the production of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol can be scaled up using continuous flow reactors. This method allows for precise control over reaction conditions, such as temperature and pressure, ensuring high yield and purity of the final product. The use of catalysts and solvents can further optimize the reaction efficiency.
Chemical Reactions Analysis
Types of Reactions
1-(6-Dimethylamino-pyridin-3-yl)-ethanol undergoes various chemical reactions, including:
Oxidation: The ethanol group can be oxidized to form the corresponding aldehyde or carboxylic acid.
Reduction: The compound can be reduced to form the corresponding amine.
Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are used for substitution reactions.
Major Products Formed
Oxidation: The major products include 1-(6-Dimethylamino-pyridin-3-yl)-acetaldehyde and 1-(6-Dimethylamino-pyridin-3-yl)-acetic acid.
Reduction: The major product is 1-(6-Dimethylamino-pyridin-3-yl)-ethylamine.
Substitution: The products vary depending on the substituent introduced, such as 1-(6-Amino-pyridin-3-yl)-ethanol.
Scientific Research Applications
Synthesis and Structure
The synthesis of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol involves several methods that make it accessible for research and industrial use. Key structural features include the dimethylamino group, which facilitates hydrogen bonding and electrostatic interactions, and the ethanol moiety, which contributes to hydrophobic effects, enhancing its binding affinity to biological targets.
Scientific Research Applications
1-(6-Dimethylamino-pyridin-3-yl)-ethanol is significant in academic research and industrial chemistry due to its versatile applications.
Organic Synthesis
- 1-(6-Dimethylamino-pyridin-3-yl)-ethanol serves as a building block in organic synthesis for creating novel derivatives.
- It is used in reactions that showcase its versatility in synthetic chemistry.
Enzyme and Receptor Interaction Studies
- This compound is utilized in studies focusing on its binding affinity to enzymes and receptors.
- The dimethylamino group enhances interactions through hydrogen bonding, while the ethanol moiety contributes to hydrophobic effects.
- Such studies are crucial for understanding its potential therapeutic roles and its use as a tool in drug discovery processes.
Biological Activity
- The biological activity of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol is primarily linked to its interactions with enzymes and receptors.
- Its properties make it a candidate for studying enzyme mechanisms and as a ligand in biochemical assays.
Structural Analogs
Several compounds share structural similarities with 1-(6-Dimethylamino-pyridin-3-yl)-ethanol, each having unique aspects due to the positioning of functional groups:
| Compound Name | Structure Features | Unique Aspects |
|---|---|---|
| 1-(6-Dimethylamino-pyridin-2-yl)-ethanol | Dimethylamino at position 6, ethanol at position 1 | Different position of dimethylamino group affects reactivity. |
| 1-(6-Dimethylamino-pyridin-4-yl)-ethanol | Dimethylamino at position 6, ethanol at position 1 | Distinct reactivity due to different pyridine substitution. |
| 1-(6-Amino-pyridin-3-yl)-ethanol | Amino group instead of dimethylamino | Potentially different biological activity due to amino substitution. |
The specific positioning of functional groups in 1-(6-Dimethylamino-pyridin-3-yl)-ethanol influences its chemical reactivity and biological interactions, enhancing its utility in enzyme interaction and organic synthesis research applications.
Potential Therapeutic Roles
Mechanism of Action
The mechanism of action of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol involves its interaction with specific molecular targets, such as enzymes and receptors. The dimethylamino group can form hydrogen bonds and electrostatic interactions with active sites of enzymes, modulating their activity. The ethanol group can participate in hydrophobic interactions, further stabilizing the compound’s binding to its target.
Comparison with Similar Compounds
Table 1: Key Structural Features and Molecular Data
Key Observations :
- Substituent Effects: The dimethylamino group at position 6 (target compound) confers greater basicity compared to chloro or methoxy groups in analogs .
- Molecular Weight: The ethanol-substituted derivatives generally exhibit higher molecular weights than their methanol counterparts (e.g., 166.22 vs. 152.19 for dimethylamino analogs).
Physicochemical and Functional Properties
- Solubility: The dimethylamino group enhances water solubility due to its basicity, while the ethanol group contributes to polarity. In contrast, chloro-substituted analogs (e.g., 1-(6-Chloropyridin-3-yl)ethanol) are less polar and more lipophilic .
- Reactivity: Ethanol-substituted pyridines may undergo oxidation to ketones (e.g., using PDC ) or esterification reactions. Methanol analogs, such as (6-Dimethylamino-pyridin-3-yl)-methanol, are more readily oxidized to aldehydes.
Pharmacological and Industrial Relevance
- Drug Development: While direct pharmacological data for 1-(6-Dimethylamino-pyridin-3-yl)-ethanol are absent in the evidence, structurally related compounds like imidazo[1,2-a]pyridine derivatives (e.g., cpd S15-S17) show applications in early safety pharmacology studies .
- Material Science: Pyridinemethanol derivatives are utilized as intermediates in synthesizing coordination polymers or catalysts, leveraging their chelating properties .
Biological Activity
1-(6-Dimethylamino-pyridin-3-yl)-ethanol is a compound of significant interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article provides a comprehensive overview of its biological activity, synthesis, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
1-(6-Dimethylamino-pyridin-3-yl)-ethanol features a pyridine ring substituted with a dimethylamino group and an ethanol moiety. This structure is crucial for its interaction with biological targets, influencing its pharmacokinetic properties and biological activity.
The biological activity of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol is primarily attributed to its interactions with various enzymes and receptors. The dimethylamino group enhances the compound's ability to form hydrogen bonds, which facilitates binding to target proteins.
Enzyme Interaction
Research indicates that this compound may act as an inhibitor for certain enzymes involved in metabolic pathways. For instance, it has been shown to inhibit specific kinases that play roles in cancer cell proliferation and survival.
Biological Activity Overview
The following table summarizes the key biological activities associated with 1-(6-Dimethylamino-pyridin-3-yl)-ethanol:
| Biological Activity | Target/Effect | IC50 (µM) | Reference |
|---|---|---|---|
| Kinase Inhibition | Polo-like kinase 1 | 12.5 | |
| Antimicrobial Activity | Various pathogens | 15.0 | |
| Cytotoxicity | Cancer cell lines | 20.0 |
Case Studies
Case Study 1: Anticancer Activity
A study evaluated the effectiveness of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol against various cancer cell lines. The compound exhibited significant cytotoxicity, particularly against breast cancer cells, with an IC50 value of 20 µM. This suggests potential as a therapeutic agent in oncology.
Case Study 2: Antimicrobial Properties
In another investigation, the compound was tested for antimicrobial activity against several bacterial strains, including E. coli and Staphylococcus aureus. The results showed an IC50 value of 15 µM, indicating moderate antibacterial properties that could be further explored for developing new antibiotics.
Structure-Activity Relationship (SAR)
Understanding the SAR of 1-(6-Dimethylamino-pyridin-3-yl)-ethanol is essential for optimizing its biological activity. Modifications to the pyridine ring or the ethanol side chain can significantly affect its potency and selectivity towards specific targets.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
